Cas no 893736-81-7 (3-(3-Methoxycarbonylphenyl)benzoic acid)

3-(3-Methoxycarbonylphenyl)benzoic acid is a versatile aromatic carboxylic acid derivative featuring both a benzoic acid and a methyl ester functional group on a biphenyl scaffold. This bifunctional compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the preparation of complex molecules requiring regioselective modifications. The presence of orthogonal reactive sites (carboxylic acid and ester) enables sequential derivatization under mild conditions, making it useful for constructing conjugated systems or metal-organic frameworks. Its rigid biphenyl core contributes to structural stability in supramolecular applications, while the electron-withdrawing ester group enhances reactivity in nucleophilic aromatic substitutions. The compound exhibits good crystallinity for X-ray analysis and demonstrates thermal stability up to 200°C, facilitating its handling in various synthetic protocols.
3-(3-Methoxycarbonylphenyl)benzoic acid structure
893736-81-7 structure
Product Name:3-(3-Methoxycarbonylphenyl)benzoic acid
CAS No:893736-81-7
MF:C15H12O4
MW:256.253384590149
MDL:MFCD06802576
CID:714665
PubChem ID:20100119
Update Time:2025-07-02

3-(3-Methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3,3'-dicarboxylicacid, 3-methyl ester
    • 3-(3-CARBAMOYLPHENYL)BENZOIC ACID
    • 3-(3-methoxycarbonylphenyl)benzoic acid
    • 3'-(Methoxycarbonyl)-[1,1'-biphenyl]-3-carboxylic acid
    • 3'-(Methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
    • 3'-(methoxycarbonyl)biphenyl-3-carboxylic acid
    • 3'-[(methyloxy)carbonyl]-3-biphenylcarboxylic acid
    • 3'-(methoxycarbonyl)-3-biphenylcarboxylic acid
    • MFCD06802576
    • CS-0208148
    • DTXSID50602497
    • BB 0223702
    • SCHEMBL3032014
    • FS-6461
    • 3'-(Methoxycarbonyl)-[1,1'-biphenyl]-3-carboxylicacid
    • AKOS004119031
    • CJWQBLCGSMIQJV-UHFFFAOYSA-N
    • CHEMBL4163232
    • 893736-81-7
    • ALBB-036759
    • 3-(3-Methoxycarbonylphenyl)benzoic acid
    • MDL： MFCD06802576
    • Inchi： 1S/C15H12O4/c1-19-15(18)13-7-3-5-11(9-13)10-4-2-6-12(8-10)14(16)17/h2-9H,1H3,(H,16,17)
    • InChI Key： CJWQBLCGSMIQJV-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

  • Exact Mass: 241.07400
  • Monoisotopic Mass: 256.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 468.5±38.0 °C at 760 mmHg
  • Flash Point: 179.6±20.3 °C
  • PSA: 80.39000
  • LogP: 2.85100
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(3-Methoxycarbonylphenyl)benzoic acid Security Information

3-(3-Methoxycarbonylphenyl)benzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(3-Methoxycarbonylphenyl)benzoic acid Pricemore >>

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abcr
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1PlusChem
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3-(3-Methoxycarbonylphenyl)benzoic acid Production Method

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